Cas no 2228737-87-7 (3-amino-1-4-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid)
3-amino-1-4-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-1-4-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid
- EN300-1961526
- 2228737-87-7
- 3-amino-1-[4-(trifluoromethoxy)phenyl]cyclobutane-1-carboxylic acid
-
- Inchi: 1S/C12H12F3NO3/c13-12(14,15)19-9-3-1-7(2-4-9)11(10(17)18)5-8(16)6-11/h1-4,8H,5-6,16H2,(H,17,18)
- InChI Key: FHQYGDIRJGOLJS-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(=CC=1)C1(C(=O)O)CC(C1)N)(F)F
Computed Properties
- Exact Mass: 275.07692773g/mol
- Monoisotopic Mass: 275.07692773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 72.6Ų
3-amino-1-4-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1961526-0.05g |
3-amino-1-[4-(trifluoromethoxy)phenyl]cyclobutane-1-carboxylic acid |
2228737-87-7 | 0.05g |
$1261.0 | 2023-09-17 | ||
| Enamine | EN300-1961526-0.1g |
3-amino-1-[4-(trifluoromethoxy)phenyl]cyclobutane-1-carboxylic acid |
2228737-87-7 | 0.1g |
$1320.0 | 2023-09-17 | ||
| Enamine | EN300-1961526-0.25g |
3-amino-1-[4-(trifluoromethoxy)phenyl]cyclobutane-1-carboxylic acid |
2228737-87-7 | 0.25g |
$1381.0 | 2023-09-17 | ||
| Enamine | EN300-1961526-0.5g |
3-amino-1-[4-(trifluoromethoxy)phenyl]cyclobutane-1-carboxylic acid |
2228737-87-7 | 0.5g |
$1440.0 | 2023-09-17 | ||
| Enamine | EN300-1961526-1.0g |
3-amino-1-[4-(trifluoromethoxy)phenyl]cyclobutane-1-carboxylic acid |
2228737-87-7 | 1g |
$1500.0 | 2023-06-03 | ||
| Enamine | EN300-1961526-2.5g |
3-amino-1-[4-(trifluoromethoxy)phenyl]cyclobutane-1-carboxylic acid |
2228737-87-7 | 2.5g |
$2940.0 | 2023-09-17 | ||
| Enamine | EN300-1961526-5.0g |
3-amino-1-[4-(trifluoromethoxy)phenyl]cyclobutane-1-carboxylic acid |
2228737-87-7 | 5g |
$4349.0 | 2023-06-03 | ||
| Enamine | EN300-1961526-10.0g |
3-amino-1-[4-(trifluoromethoxy)phenyl]cyclobutane-1-carboxylic acid |
2228737-87-7 | 10g |
$6450.0 | 2023-06-03 | ||
| Enamine | EN300-1961526-1g |
3-amino-1-[4-(trifluoromethoxy)phenyl]cyclobutane-1-carboxylic acid |
2228737-87-7 | 1g |
$1500.0 | 2023-09-17 | ||
| Enamine | EN300-1961526-5g |
3-amino-1-[4-(trifluoromethoxy)phenyl]cyclobutane-1-carboxylic acid |
2228737-87-7 | 5g |
$4349.0 | 2023-09-17 |
3-amino-1-4-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 3-amino-1-4-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid
Recent Advances in the Study of 3-amino-1-4-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid (CAS: 2228737-87-7)
In recent years, the compound 3-amino-1-4-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid (CAS: 2228737-87-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclobutane derivative, characterized by its unique structural features including a trifluoromethoxy group and an amino-carboxylic acid moiety, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-amino-1-4-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid, highlighting its efficient production via a multi-step process involving cyclobutane ring formation and subsequent functionalization. The study emphasized the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for further pharmacological evaluations. Additionally, the researchers identified key intermediates that could serve as building blocks for analogous compounds with potential therapeutic benefits.
Pharmacological investigations have revealed that 3-amino-1-4-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid exhibits notable activity as a modulator of specific biological targets. For instance, a preclinical study demonstrated its efficacy in modulating inflammatory pathways, suggesting its potential as an anti-inflammatory agent. The compound's ability to interact with certain enzymes and receptors was further elucidated through molecular docking and in vitro assays, providing a foundation for its mechanism of action. These findings are particularly relevant for the development of novel treatments for chronic inflammatory diseases.
Another area of interest is the compound's potential application in central nervous system (CNS) disorders. Recent research has indicated that 3-amino-1-4-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid may cross the blood-brain barrier and exhibit neuroprotective effects. Animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's, have shown promising results, with the compound reducing oxidative stress and neuronal damage. These findings underscore its potential as a candidate for further CNS drug development.
In conclusion, the latest research on 3-amino-1-4-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid (CAS: 2228737-87-7) highlights its multifaceted pharmacological properties and therapeutic potential. From its optimized synthesis to its promising applications in inflammation and neurodegenerative diseases, this compound represents a valuable area of study for the pharmaceutical industry. Future research should focus on clinical trials to validate its efficacy and safety in humans, as well as exploring its potential in other therapeutic areas.
2228737-87-7 (3-amino-1-4-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)